Cas no 858340-89-3 (1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester)

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester structure
858340-89-3 structure
Product Name:1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester
CAS No:858340-89-3
MF:C15H19N3O4
MW:305.329063653946
CID:835279
PubChem ID:66924518
Update Time:2025-04-19

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester
    • Propyl 1-(2-methyl-2-propanyl)-5-nitro-1H-pyrrolo[2,3-b]pyridine- 3-carboxylate
    • 1-tert-butyl-5-nitro-1H-pyrrolo[2,3-b]pyridine-3-carboxylic acid propyl ester
    • 858340-89-3
    • 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid,1-(1,1-dimethylethyl)-5-nitro-,propyl ester
    • SCHEMBL1155779
    • CIOLAWWLPBBCHY-UHFFFAOYSA-N
    • Inchi: 1S/C15H19N3O4/c1-5-6-22-14(19)12-9-17(15(2,3)4)13-11(12)7-10(8-16-13)18(20)21/h7-9H,5-6H2,1-4H3
    • InChI Key: CIOLAWWLPBBCHY-UHFFFAOYSA-N
    • SMILES: O(CCC)C(C1C2=CC(=CN=C2N(C=1)C(C)(C)C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 305.13755610g/mol
  • Monoisotopic Mass: 305.13755610g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 89.9Ų

1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 1-(1,1-dimethylethyl)-5-nitro-, propyl ester Related Literature

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